Cas no 70924-83-3 (N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide)

N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide structure
70924-83-3 structure
Product name:N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide
CAS No:70924-83-3
MF:C12H22N2O2
MW:226.315283298492
CID:975821
PubChem ID:299429

N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[[4-(acetamidomethyl)cyclohexyl]methyl]acetamide
    • AC1L6ULV
    • Acetamide, N,N'-[1,4-cyclohexanediylbis(methylene)]bis-, cis-
    • cis-1,4-Bis-(acetamidomethyl)-cyclohexan
    • cis-1,4-Bis(acetamidomethyl)cyclohexane
    • cis-1,4-Bis-acetaminomethyl-cyclohexan
    • cis-1,4-bis-acetylaminomethyl-cyclohexane
    • N,N'-(cyclohexane-1,4-diyldimethanediyl)diacetamide
    • NSC172319
    • GUHHUMFYAACNTR-TXEJJXNPSA-N
    • 70924-83-3
    • N-((4-[(Acetylamino)methyl]cyclohexyl)methyl)acetamide #
    • SCHEMBL13165688
    • NSC-172319
    • DTXSID90305879
    • N,N'-[Cyclohexane-1,4-diylbis(methylene)]diacetamide
    • trans-1,4-Bis(acetamidomethyl)cyclohexane
    • Acetamide, N,N'-[1,4-cyclohexanediylbis(methylene)]bis-, trans-
    • CHEMBL3120733
    • GUHHUMFYAACNTR-HAQNSBGRSA-N
    • DS-002216
    • Inchi: InChI=1S/C12H22N2O2/c1-9(15)13-7-11-3-5-12(6-4-11)8-14-10(2)16/h11-12H,3-8H2,1-2H3,(H,13,15)(H,14,16)
    • InChI Key: GUHHUMFYAACNTR-UHFFFAOYSA-N
    • SMILES: CC(=O)NCC1CCC(CC1)CNC(=O)C

Computed Properties

  • Exact Mass: 226.16826
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2

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